Cas no 19889-99-7 (Bicyclo[3.1.1]heptan-3-ol,6,6-dimethyl-2-methylene-, (1S,3S,5S)-)

• Product Name: Bicyclo[3.1.1]heptan-3-ol,6,6-dimethyl-2-methylene-, (1S,3S,5S)-
• CAS No: 19889-99-7
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 187444
• PubChem ID: 88297
• Update Time: 2025-04-19

Bicyclo[3.1.1]heptan-3-ol,6,6-dimethyl-2-methylene-, (1S,3S,5S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptan-3-ol,6,6-dimethyl-2-methylene-, (1S,3S,5S)-
• [1S-(1alpha,3beta,5alpha)]-6,6-dimethyl-2-methylenebicyclo[3.1.1]heptan-3-ol
• 6,6-Dimethyl-2-methylenebicyclo[3.1.1]heptan-3-ol
• 2-Carboxy-3-hydroxypyridine
• 3-HPA
• 3-Hydroxy-2-carboxypyridine
• 3-Hydroxy-2-Pyridinecarboxylic
• 3-hydroxy-2-pyridinecarboxylic acid
• 3-hydroxy-picolinic acid
• 3-Hydroxypicolinic acid 5GR
• 3-Hydroxypicolinic acid, 3-HP
• 3-hydroxypin-2(10)-ene
• 3-hydroxy-pyridine-2-carboxylic acid
• 6,6-dimethyl-3-hydroxy-2-methylenebicyclo[3.1.1]heptane
• hydroxypicolinic acid
• pin-2(10)-en-3-ol
• RARECHEM AL BO 0972
• TIMTEC-BB SBB006727
• trans-Pinocarveol
• Einecs 243-406-5
• (1S)-cis-Pinocarvenol
• (1S,5α)-6,6-Dimethyl-2-methylenebicyclo[3.1.1]heptan-3β-ol
• (1S,3S,5S)-6,6-Dimethyl-2-methylenebicyclo[3.1.1]heptane-3-ol
• (1S-(1alpha,3beta,5alpha))-6,6-Dimethyl-2-methylenebicyclo(3.1.1)heptan-3-ol
• (1S,3S,5S)-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptan-3-ol
• DTXSID501185680
• EN300-6821084
• (1S,3S,5S)-6,6-Dimethyl-2-methylenebicyclo[3.1.1]heptan-3-ol
• LCYXQUJDODZYIJ-YIZRAAEISA-N
• NS00123094
• 19889-99-7

• Inchi： 1S/C10H16O/c1-6-8-4-7(5-9(6)11)10(8,2)3/h7-9,11H,1,4-5H2,2-3H3/t7-,8+,9-/m0/s1
• InChI Key： LCYXQUJDODZYIJ-YIZRAAEISA-N
• SMILES： O[C@@H]1C(=C)[C@H]2C[C@@H](C1)C2(C)C

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1
• Boiling Point: 217.5°Cat760mmHg
• Flash Point: 90.1°C
• Refractive Index: 1.51
• PSA: 20.23
• LogP: 1.96950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids